1-(3-Chlorophenyl)-4-{[4-(phenylcarbonyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one

Specification

• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol
• IUPAC Name: 4-(4-benzoylpiperazine-1-carbonyl)-1-(3-chlorophenyl)pyrrolidin-2-one
• Standard InChI: InChI=1S/C22H22ClN3O3/c23-18-7-4-8-19(14-18)26-15-17(13-20(26)27)22(29)25-11-9-24(10-12-25)21(28)16-5-2-1-3-6-16/h1-8,14,17H,9-13,15H2
• Standard InChI Key: NBXLYHILDLSKSO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)Cl)C(=O)C4=CC=CC=C4

Introduction

1-(3-Chlorophenyl)-4-{[4-(phenylcarbonyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one is a complex organic compound belonging to the class of heterocyclic compounds. It features a diverse array of functional groups, making it a valuable candidate for scientific research and industrial applications, particularly in pharmaceuticals and materials science.

Molecular Formula and Weight

• Molecular Formula: C22H22ClN3O3

• Molecular Weight: Not explicitly stated in the available sources, but it can be estimated based on the molecular formula.

Synthesis Methods

The synthesis of 1-(3-Chlorophenyl)-4-{[4-(phenylcarbonyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one involves multi-step organic synthesis protocols. Key factors in these processes include:

• Temperature Control: Critical for optimizing reaction conditions.

• Solvent Choice: Affects reaction efficiency and product purity.

• Protecting Groups: Used to prevent unwanted side reactions during synthesis.

For large-scale production, flow chemistry techniques can enhance safety and efficiency while minimizing waste.

Applications and Potential Uses

This compound has potential applications across various scientific disciplines, including:

• Pharmaceuticals: Its complex structure and reactivity profile make it suitable for developing new drugs.

• Materials Science: The compound's diverse chemical properties could be exploited in the development of new materials.

Research Findings and Future Directions

Research on 1-(3-Chlorophenyl)-4-{[4-(phenylcarbonyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one is ongoing, with a focus on exploring its full potential in pharmaceutical and materials science applications. The compound's versatility as an intermediate in organic synthesis suggests a wide range of possible future applications.

Table 1: Chemical Information

Property	Description
Molecular Formula	C22H22ClN3O3
CAS Number	1081113-99-6
Molecular Weight	Not explicitly stated
Chemical Structure	Includes pyrrolidin-2-one, piperazine, and phenyl groups

Table 2: Synthesis Conditions

Factor	Importance
Temperature Control	Critical for optimizing conditions
Solvent Choice	Affects efficiency and purity
Protecting Groups	Prevents unwanted side reactions

Table 3: Potential Applications

Field	Potential Use
Pharmaceuticals	Developing new drugs
Materials Science	Developing new materials